Cas no 2229399-85-1 (3-(2-bromo-5-cyanophenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-bromo-5-cyanophenyl)-2-methylpropanoic acid
• CAS No: 2229399-85-1
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 6327122
• PubChem ID: 165715339
• Update Time: 2025-05-20

3-(2-bromo-5-cyanophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-cyanophenyl)-2-methylpropanoic acid
• EN300-1934707
• 2229399-85-1

• Inchi： 1S/C11H10BrNO2/c1-7(11(14)15)4-9-5-8(6-13)2-3-10(9)12/h2-3,5,7H,4H2,1H3,(H,14,15)
• InChI Key： GTKPZNSCEVVMDD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1CC(C(=O)O)C

Computed Properties

• Exact Mass: 266.98949g/mol
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1Ų

Additional information on 3-(2-bromo-5-cyanophenyl)-2-methylpropanoic acid

Comprehensive Overview of 3-(2-bromo-5-cyanophenyl)-2-methylpropanoic acid (CAS No. 2229399-85-1)

3-(2-bromo-5-cyanophenyl)-2-methylpropanoic acid (CAS No. 2229399-85-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a bromophenyl group with a cyanophenyl moiety and a methylpropanoic acid side chain. Its distinct chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents and crop protection chemicals.

The growing interest in 3-(2-bromo-5-cyanophenyl)-2-methylpropanoic acid is driven by its potential applications in drug discovery. Researchers are exploring its role as a building block for small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic disorders. Recent studies have highlighted its utility in designing kinase inhibitors, a class of compounds that are pivotal in cancer therapy. Additionally, its cyanophenyl group offers excellent reactivity for further functionalization, making it a versatile candidate for medicinal chemistry.

In the agrochemical sector, 3-(2-bromo-5-cyanophenyl)-2-methylpropanoic acid is being investigated for its potential as a precursor to herbicides and pesticides. The bromophenyl moiety enhances the compound's ability to interact with biological targets, while the methylpropanoic acid group improves its solubility and bioavailability. These attributes align with the increasing demand for environmentally friendly and highly effective crop protection solutions, addressing global challenges such as food security and sustainable agriculture.

From a synthetic chemistry perspective, the compound's CAS No. 2229399-85-1 serves as a critical identifier for researchers and manufacturers. Its synthesis typically involves multi-step organic reactions, including halogenation and cyanation processes, which are optimized for high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring compliance with stringent quality standards required for pharmaceutical and agrochemical applications.

The versatility of 3-(2-bromo-5-cyanophenyl)-2-methylpropanoic acid extends to its role in material science. Its aromatic and carboxylic acid functionalities make it a promising candidate for designing organic semiconductors and polymeric materials. These applications are particularly relevant in the development of next-generation electronic devices, where researchers seek to improve performance and reduce environmental impact. The compound's ability to form stable complexes with metals also opens avenues for catalysis and nanotechnology.

As the scientific community continues to explore the potential of 3-(2-bromo-5-cyanophenyl)-2-methylpropanoic acid, its significance in interdisciplinary research becomes increasingly evident. Whether in drug development, agrochemical innovation, or advanced materials, this compound exemplifies the convergence of chemistry and technology to address contemporary challenges. With ongoing advancements in synthetic methodologies and analytical techniques, its applications are expected to expand further, solidifying its position as a cornerstone in modern chemical research.